Cas no 352023-33-7 (N,N-Dibenzyl-succinamic acid)

• Product Name: N,N-Dibenzyl-succinamic acid
• CAS No: 352023-33-7
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 4675253
• Update Time: 2025-05-22

N,N-Dibenzyl-succinamic acid Chemical and Physical Properties

Names and Identifiers

• N,N-Dibenzyl-succinamic acid
• 3-(dibenzylcarbamoyl)propanoic acid
• 4-(dibenzylamino)-4-oxobutanoic acid
• BAS 00546878
• ChemDiv2_000561
• Oprea1_712971
• Oprea1_444818
• MLS001210536
• HMS1370J11
• HMS2838P24
• STK470592
• SMR000514580
• 3-[N,N-bisbenzylcarbamoyl]propanoic acid
• ST50300125

• Inchi： 1S/C18H19NO3/c20-17(11-12-18(21)22)19(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,21,22)
• InChI Key： OHLOFGIPLRRVHF-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 337
• Topological Polar Surface Area: 57.6

Additional information on N,N-Dibenzyl-succinamic acid

N,N-Dibenzyl-Succinamic Acid: A Comprehensive Overview

N,N-Dibenzyl-succinamic acid (CAS No. 352023-33-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is derived from succinic acid, a naturally occurring dicarboxylic acid, and features two benzyl groups attached to the nitrogen atom of the succinimide ring. The structure of N,N-dibenzyl-succinamic acid is characterized by its succinimide backbone, which provides a rigid and planar framework, making it highly suitable for a wide range of chemical reactions.

The synthesis of N,N-dibenzyl-succinamic acid typically involves the reaction of succinic anhydride with benzylamine in the presence of an appropriate catalyst. This reaction pathway is well-established and has been optimized to achieve high yields and purity. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis process, making it more environmentally friendly and cost-effective. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic synthesis.

In the pharmaceutical industry, N,N-dibenzyl-succinamic acid has found extensive use as an intermediate in the synthesis of bioactive molecules. Its rigid structure allows for precise control over stereochemistry during drug design, which is crucial for developing compounds with specific therapeutic effects. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, underscoring its importance in modern drug discovery.

Beyond pharmaceuticals, N,N-dibenzyl-succinamic acid has also gained attention in the field of agrochemicals. Its derivatives have been investigated for their pesticidal properties, particularly as potential alternatives to conventional chemical pesticides. These compounds exhibit promising activity against various agricultural pests while minimizing environmental impact. Researchers are actively exploring their mode of action and optimizing their bioavailability to enhance their efficacy in crop protection.

In materials science, N,N-dibenzyl-succinamic acid serves as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its unique chemical properties enable the formation of cross-linked networks with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop biodegradable polymers for applications in packaging, textiles, and biomedical devices. Additionally, its use in nanotechnology has opened new avenues for creating materials with enhanced catalytic activity and selectivity.

The latest research on N,N-dibenzyl-succinamic acid has focused on its application in sustainable chemistry. Scientists are exploring its potential as a chiral auxiliary in asymmetric synthesis, which could significantly streamline the production of enantiomerically pure compounds. Furthermore, its role in click chemistry has been examined, offering new strategies for constructing complex molecular architectures with high efficiency.

In conclusion, N,N-dibenzyl-succinamic acid (CAS No. 352023-33-7) is a multifaceted compound with immense potential across diverse industries. Its structural versatility, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to make even greater contributions to scientific innovation.